Cas no 2731007-46-6 (3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride)

• Product Name: 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride
• CAS No: 2731007-46-6
• MF: C₁₀H₂₀Cl₂N₂O
• MW: 255.184600830078
• MDL: MFCD34562819
• CID: 5614821
• PubChem ID: 165604956
• Update Time: 2025-05-30

3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-33051036
• [3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-yl]hydrazine dihydrochloride
• EN300-37374127
• 2731007-46-6
• 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride

• MDL： MFCD34562819
• Inchi： 1S/C10H18N2O.2ClH/c11-12-10-5-9(6-10,7-10)8-1-3-13-4-2-8;;/h8,12H,1-7,11H2;2*1H
• InChI Key： YHFOHYQKDCJLCG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)C12CC(C1)(C2)NN

Computed Properties

• Exact Mass: 254.0952687g/mol
• Monoisotopic Mass: 254.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride

Introduction to 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride (CAS No. 2731007-46-6)

3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride, identified by its CAS number 2731007-46-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit structural complexity, making it a valuable candidate for further investigation in drug discovery and development. The presence of both an oxan (tetrahydropyran) moiety and a bicyclo1.1.1pentane scaffold provides unique chemical and biological properties that have garnered attention from researchers exploring novel therapeutic agents.

The bicyclo1.1.1pentane ring system is known for its rigid three-dimensional structure, which can influence the binding affinity and selectivity of the compound when interacting with biological targets. This structural motif is often employed in medicinal chemistry due to its ability to mimic natural product scaffolds and enhance pharmacokinetic profiles. In contrast, the oxan ring introduces flexibility and can serve as a pharmacophore, contributing to the compound's overall biological activity.

The hydrazine moiety in 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride is a well-documented pharmacophore in medicinal chemistry, frequently found in bioactive molecules targeting various disease pathways. Hydrazine derivatives have been explored for their potential in modulating enzyme activity, particularly in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation and administration in preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride with biological targets with high precision. Studies suggest that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, its structural features could potentially allow it to modulate other targets involved in signal transduction pathways, making it a promising candidate for therapeutic intervention.

In vitro studies have begun to elucidate the pharmacological profile of 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride, revealing potential anti-inflammatory and antioxidant properties. The compound's ability to inhibit the production of pro-inflammatory cytokines has been observed in cell-based assays, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data indicate that it may protect against oxidative stress by scavenging reactive oxygen species (ROS), which is relevant to neurodegenerative disorders like Alzheimer's disease.

The synthesis of 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride presents unique challenges due to the complexity of the bicyclo scaffold and the need for precise functional group manipulation. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have facilitated the construction of this molecule with high yield and purity. These developments are crucial for enabling further exploration of its biological activity and therapeutic potential.

The dihydrochloride form of the compound not only improves solubility but also ensures stability under various storage conditions, which is essential for both research applications and potential clinical translation. The salt form enhances bioavailability upon administration, which could be critical for achieving therapeutic efficacy in vivo.

As research continues to uncover new biological targets and mechanisms, compounds like 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride are expected to play a significant role in addressing unmet medical needs. The integration of structural biology, high-throughput screening, and computational modeling will further accelerate the discovery process, allowing researchers to optimize this molecule for specific therapeutic applications.

The growing body of evidence supporting the utility of hydrazine derivatives in drug development underscores the importance of compounds like 3-(oxan-4-yl)bicyclo1.1.1pentan-1-ylhydrazine dihydrochloride (CAS No: 2731007). By leveraging their unique structural features and biological activities, researchers can develop novel therapeutics that target complex diseases with greater precision.